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Introduction

The emergence of multidrug-resistant Mycobacterium tuberculosis (MDR-TB) necessitates the
development of novel antitubercular agents.[1] A critical step in the preclinical evaluation of any
new compound is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is
defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of
a microorganism after overnight incubation.[2][3] This document provides a detailed protocol for
determining the MIC of a novel compound, "Antitubercular agent-40," against Mycobacterium
tuberculosis using the widely adopted Resazurin Microtiter Assay (REMA).[1][4] The REMA
method is a colorimetric assay that provides a rapid, low-cost, and reliable assessment of
mycobacterial viability.[5][6] Metabolically active cells reduce the blue, non-fluorescent
resazurin dye to the pink, fluorescent resorufin, allowing for a clear visual determination of
bacterial inhibition.[1]

Principle
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This protocol employs the broth microdilution method in a 96-well plate format to test a range of

concentrations of "Antitubercular agent-40".[7][8] A standardized inoculum of M. tuberculosis

is added to wells containing serial dilutions of the test agent in Middlebrook 7H9 broth

supplemented with OADC (Oleic Acid-Albumin-Dextrose-Catalase).[9] Following a 7-day

incubation period, the viability of the mycobacteria is assessed by adding resazurin dye. The

MIC is determined as the lowest concentration of "Antitubercular agent-40" that prevents the

color change of resazurin from blue to pink.[6]

Materials and Reagents

Item

Supplier/Catalog No.

Notes

Antitubercular agent-40

Test Compound

M. tuberculosis H37Rv (ATCC
27294)

ATCC

Quality control strain[7][10]

Middlebrook 7H9 Broth Base

Becton Dickinson, Difco, etc.

[11][12]

Middlebrook OADC o Oleic Acid, Albumin, Dextrose,
) Becton Dickinson, etc.

Enrichment Catalase[9]

Glycerol Sigma-Aldrich

Tween 80 Sigma-Aldrich

Resazurin Sodium Salt Sigma-Aldrich

Dimethyl Sulfoxide (DMSO) Sigma-Aldrich Solvent for test compound

Sterile 96-well flat-bottom

plates

Corning, Falcon, etc.

U-shaped wells are also
suitable[7][9]

Sterile Saline + 0.05% Tween
80

For inoculum preparation

Sterile Water (Distilled,

Deionized)

Glass beads (3-5 mm

diameter)

For homogenizing culture
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Experimental Protocols

Table 1. Media and Reagent Preparation

Solution

Preparation Instructions

Storage

Complete Middlebrook 7H9
(7H9-OADC)

1. Dissolve 2.35 g of
Middlebrook 7H9 Broth Base
in 450 mL of distilled water.[11]
2. Add 2 mL of glycerol.[12] 3.
Add 0.5 mL of Tween 80
(optional, aids in preventing
clumping). 4. Autoclave at
121°C for 15 minutes.[13] 5.
Cool to 45-50°C in a water
bath.[13] 6. Aseptically add 50
mL of Middlebrook OADC
Enrichment.[9]

2-8°C for up to 4 weeks

"Antitubercular agent-40"
Stock Solution (1 mg/mL)

1. Weigh 10 mg of
"Antitubercular agent-40"
powder. 2. Dissolve in 10 mL
of 100% DMSO. 3. Sterilize by
filtration through a 0.22 pm

syringe filter.

Aliquot and store at -20°C or
-80°C.[6]

Resazurin Solution (0.02%)

1. Dissolve 20 mg of resazurin
sodium salt in 100 mL of sterile
distilled water. 2. Vortex until
fully dissolved. 3. Sterilize by
filtration through a 0.22 pm

syringe filter.

Protect from light and store at
4°C for up to 2 weeks.[6]

All procedures involving live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3)

laboratory.

e Culture M. tuberculosis H37Rv in 7TH9-OADC broth until it reaches the mid-log phase

(approx. 7-10 days).
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Aseptically transfer the culture to a sterile 15 mL conical tube containing 5-10 glass beads.

Vortex for 1-2 minutes to break up clumps. Let the tube stand for 20 minutes to allow larger
clumps and aerosols to settle.[14]

Carefully transfer the supernatant to a new sterile tube.

Adjust the turbidity of the bacterial suspension with sterile saline containing 0.05% Tween 80
to match a 0.5 McFarland standard. This corresponds to approximately 1 x 107 CFU/mL.[7]
[15]

Prepare the final inoculum by diluting this suspension 1:20 in 7H9-OADC broth to achieve a
final concentration of approximately 5 x 10> CFU/mL.[7]

Dispense 100 pL of 7H9-OADC broth into all wells of a 96-well microtiter plate.
Add an additional 100 pL of 7H9-OADC broth to the wells in column 11 (Sterility Control).

In column 1, add 100 pL of the working solution of "Antitubercular agent-40" (e.g., at 64
pg/mL) to the existing 100 pL of broth, resulting in a total volume of 200 pL.

Perform a 2-fold serial dilution by transferring 100 pL from column 1 to column 2, mixing well,
and repeating this process across the plate to column 10. Discard 100 pL from column 10.
This will result in drug concentrations ranging from 32 pg/mL to 0.06 pg/mL.

Columns 11 (Sterility Control) and 12 (Growth Control) will not contain any drug.

Add 100 pL of the standardized M. tuberculosis inoculum (prepared in step 4.2) to wells in
columns 1 through 10 and column 12. Do not add inoculum to column 11.

The final volume in all wells (except the sterility control initially) will be 200 pL. The final
bacterial concentration will be approximately 2.5 x 10> CFU/mL.

Seal the plate with an adhesive plate sealer or place it in a zip-lock bag and incubate at 37°C
for 7 days.[16]
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Preparation

Prepare 7H9-OADC
Media & Reagents

Assay Execution Results

Set up 96-well plate:
- Media Dispensing
- Serial Drug Dilution

Visually Read MIC:
- Blue = No Growth
Pink = Growth

Prepare Drug Stock
& Working Solutions

Prepare & Standardize
M. tb Inoculum

Inoculate Plate
with M. tb

Incubate Plate
(37°C, 7 Days)

Add Resazurin
& Incubate (24h)

Click to download full resolution via product page
Caption: Experimental workflow for the REMA-based MIC assay.
o After 7 days of incubation, add 30 pL of the 0.02% resazurin solution to each well.[6]
* Re-seal the plate and incubate for an additional 18-24 hours at 37°C.

» Visually inspect the plate. The MIC is the lowest concentration of "Antitubercular agent-40"
that shows no color change (remains blue). Wells with bacterial growth will turn pink.

Data Interpretation and Quality Control

Table 2: Interpretation of REMA Results
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Well Content Expected Color Interpretation
- Confirms media and plate are
Sterility Control (Column 11) Blue ]
sterile.
Confirms inoculum is viable
Growth Control (Column 12) Pink and media supports growth.
Assay is valid.
Inhibition of mycobacterial
Test Wells (Columns 1-10) Blue
growth.
) No inhibition of mycobacterial
Test Wells (Columns 1-10) Pink

growth.

The assay is considered valid only if the sterility control well remains blue and the growth

control well turns pink.

Table 3: Quality Control MIC Ranges for M. tuberculosis H37Rv

Reference Drug

Acceptable MIC Range (ug/mL)

Isoniazid 0.03 - 0.12[10]
Rifampicin 0.03 - 0.25[10]
Ethambutol 0.25 - 2.0[10]
Moxifloxacin 0.06 - 0.5[10]

Note: The quality control strain H37Rv should be run in parallel with the test agent to ensure

the validity of the assay system.
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Drug Concentration Gradient

Qbserved Outcome (Color)

Growth
Inhibited

Growth
Inhibited

Growth

Inhibited

Growth Result: MIC is the lowest concentration
that inhibits growth (remains blue).

Click to download full resolution via product page

Caption: Logic for determining the MIC value from REMA results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15563959/docs#application-note-and-protocol-
antitubercular-agent-40-minimum-inhibitory-concentration-mic-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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